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Compound of Interest

Compound Name: Di-p-tolyl sulphide

Cat. No.: B1580934 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Di-p-tolyl sulfide, also known as 4,4'-dimethyldiphenyl sulfide, is an organosulfur

compound with the chemical formula C₁₄H₁₄S.[1] Its characterization is crucial for quality

control, reaction monitoring, and regulatory submissions in various research and development

settings. These application notes provide a comprehensive overview of the analytical

techniques and detailed protocols for the thorough characterization of di-p-tolyl sulfide.

Physicochemical Properties
A summary of the key physicochemical properties of di-p-tolyl sulfide is presented below.
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Property Value Reference

CAS Number 620-94-0 [1][2]

Molecular Formula C₁₄H₁₄S [1][2]

Molecular Weight 214.33 g/mol [1][2]

Appearance
White to light yellow crystalline

solid
[1][3]

Melting Point 55-57.3 °C [1][4][5]

Boiling Point 179 °C at 11 mmHg [4]

Solubility

Soluble in non-polar organic

solvents like benzene and

chloroform.

[1]

Spectroscopic Characterization
Spectroscopic techniques are fundamental for elucidating the molecular structure of di-p-tolyl

sulfide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of the

hydrogen (¹H) and carbon (¹³C) atoms within the molecule.

Quantitative Data Summary:
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Nucleus
Chemical Shift
(ppm)

Multiplicity Assignment

¹H ~7.37 Doublet

Aromatic protons

ortho to the sulfur

atom

¹H ~7.09 Doublet

Aromatic protons

meta to the sulfur

atom

¹H ~2.30 Singlet Methyl group protons

¹³C - -

Aromatic and methyl

carbons (Specific

shifts require

experimental

determination or

prediction)

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of di-p-tolyl sulfide in approximately 0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation:

Spectrometer: 300-600 MHz NMR spectrometer.

Probe: Standard broadband or inverse detection probe.

Temperature: 298 K.

Acquisition Parameters:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30').
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Number of Scans: 16-64 scans for good signal-to-noise ratio.

Relaxation Delay (d1): 1-5 seconds.

Acquisition Time: 2-4 seconds.

Spectral Width: A range covering 0-10 ppm is typically sufficient.

Data Processing:

Apply a Fourier transform to the free induction decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g.,

CDCl₃ at 7.26 ppm).

Integrate the signals to determine the relative number of protons.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration

(20-50 mg) may be required for a better signal-to-noise ratio.

Instrumentation: Same as for ¹H NMR.

Acquisition Parameters:

Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

Number of Scans: 1024 or more scans may be necessary due to the low natural

abundance of ¹³C.

Relaxation Delay (d1): 2-5 seconds.

Spectral Width: A range covering 0-200 ppm.

Data Processing: Similar to ¹H NMR processing. The solvent peak can be used for chemical

shift calibration (e.g., CDCl₃ at 77.16 ppm).
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of di-

p-tolyl sulfide, confirming its elemental composition.

Quantitative Data Summary:

Technique m/z Value Interpretation

Electron Ionization (EI-MS) 214.33 Molecular Ion [M]⁺

High-Resolution MS (HRMS) 214.0816
[M]⁺, confirming the elemental

composition of C₁₄H₁₄S

Note: Fragmentation patterns can provide further structural information.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Dissolve a small amount of di-p-tolyl sulfide in a volatile organic solvent

(e.g., dichloromethane, ethyl acetate) to a concentration of approximately 1 mg/mL.

Instrumentation:

Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm x

0.25 µm).

Mass Spectrometer: Quadrupole or time-of-flight (TOF) analyzer with an electron

ionization (EI) source.

GC Parameters:

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a

rate of 15 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.
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Injection Volume: 1 µL with a split ratio of 20:1.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: Identify the peak corresponding to di-p-tolyl sulfide in the total ion

chromatogram and analyze its mass spectrum for the molecular ion and characteristic

fragment ions.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule based on the

absorption of infrared radiation.

Quantitative Data Summary:

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3050-3000 C-H stretch Aromatic

~2920 C-H stretch Methyl

~1590, 1490 C=C stretch Aromatic ring

~810 C-H bend
para-disubstituted aromatic

ring

~690 C-S stretch Thioether

Note: The exact peak positions can vary based on the sample preparation method.

Experimental Protocol: Fourier Transform Infrared (FTIR) Spectroscopy
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Sample Preparation:

Solid (KBr Pellet): Mix a small amount of di-p-tolyl sulfide with dry potassium bromide

(KBr) powder and press into a thin, transparent pellet.

Melt: Place a small amount of the solid on a salt plate (e.g., NaCl or KBr) and gently heat

until it melts to form a thin film.[2][6]

Instrumentation:

FTIR Spectrometer: Equipped with a deuterated triglycine sulfate (DTGS) or mercury

cadmium telluride (MCT) detector.

Acquisition Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Data Processing: Perform a background scan (with an empty sample holder or pure KBr

pellet) and subtract it from the sample spectrum. Identify and label the characteristic

absorption bands.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule,

which are characteristic of the aromatic system.

Quantitative Data Summary:

Wavelength (λmax) Solvent Electronic Transition

~250-280 nm Ethanol or Hexane
π → π* transitions of the

aromatic rings

Experimental Protocol: UV-Vis Spectroscopy
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Sample Preparation: Prepare a dilute solution of di-p-tolyl sulfide in a UV-transparent solvent

(e.g., ethanol, hexane, or cyclohexane) in a quartz cuvette. The concentration should be

adjusted to yield an absorbance between 0.2 and 0.8 at the λmax.

Instrumentation:

UV-Vis Spectrophotometer: Double-beam instrument is preferred.

Acquisition Parameters:

Wavelength Range: Scan from 200 to 400 nm.

Scan Speed: Medium.

Data Analysis: Record the absorbance spectrum and identify the wavelength of maximum

absorbance (λmax). Use the pure solvent as a blank for baseline correction.

Chromatographic Analysis
Chromatographic techniques are essential for assessing the purity of di-p-tolyl sulfide and for

separating it from impurities or related compounds.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the separation, identification, and quantification of di-p-tolyl

sulfide.

Experimental Protocol: Reversed-Phase HPLC

Sample Preparation: Dissolve an accurately weighed amount of di-p-tolyl sulfide in the

mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration of approximately

0.1-1.0 mg/mL. Filter the solution through a 0.45 µm syringe filter.

Instrumentation:

HPLC System: Equipped with a pump, autosampler, column oven, and a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
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Chromatographic Conditions:

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Detection: UV at 254 nm.

Data Analysis: Integrate the peak corresponding to di-p-tolyl sulfide to determine its retention

time and peak area. Purity can be assessed by calculating the area percentage of the main

peak relative to the total area of all peaks.

Gas Chromatography (GC)
GC is suitable for the analysis of volatile and thermally stable compounds like di-p-tolyl sulfide.

Experimental Protocol: Gas Chromatography with Flame Ionization Detection (GC-FID)

Sample Preparation: Prepare a solution of di-p-tolyl sulfide in a volatile organic solvent (e.g.,

dichloromethane, acetone) at a concentration of about 1 mg/mL.

Instrumentation:

Gas Chromatograph: Equipped with a flame ionization detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., HP-5, DB-5, or equivalent,

30 m x 0.32 mm x 0.25 µm).

Chromatographic Conditions:

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.
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Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Nitrogen or Helium at a flow rate of 1-2 mL/min.

Injection Volume: 1 µL with a split ratio of 50:1.

Data Analysis: Determine the retention time and peak area of di-p-tolyl sulfide. Purity is

calculated based on the area percentage.

Thermal Analysis
Thermal analysis techniques provide information about the physical properties of di-p-tolyl

sulfide as a function of temperature.

Differential Scanning Calorimetry (DSC)
DSC is used to determine the melting point and purity of di-p-tolyl sulfide.

Experimental Protocol: Differential Scanning Calorimetry

Sample Preparation: Accurately weigh 2-5 mg of di-p-tolyl sulfide into an aluminum DSC pan

and seal it.

Instrumentation:

Differential Scanning Calorimeter.

Acquisition Parameters:

Temperature Program: Heat the sample from 25 °C to 100 °C at a rate of 10 °C/min.

Atmosphere: Inert atmosphere, such as nitrogen, with a purge gas flow rate of 50 mL/min.

Data Analysis: Analyze the resulting thermogram to determine the onset and peak

temperature of the melting endotherm. The sharpness of the peak is an indicator of purity.
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Experimental Workflow for Characterization

Sample Preparation

Spectroscopic Analysis Chromatographic Analysis Thermal Analysis

Data Analysis & Reporting

Di-p-tolyl sulfide Sample

NMR (1H, 13C) Mass Spectrometry (GC-MS)FTIR SpectroscopyUV-Vis Spectroscopy HPLC GC-FID DSC

Structural Elucidation Identity Confirmation Purity Assessment

Final Characterization Report

Click to download full resolution via product page

Caption: General workflow for the analytical characterization of di-p-tolyl sulfide.

Relationship between Analytical Techniques and Information
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Molecule

Analytical Techniques

Information Obtained

Di-p-tolyl sulfide

NMR Mass Spec FTIR UV-Vis Chromatography (HPLC/GC) Thermal Analysis (DSC)

Atom Connectivity Molecular Weight & Formula Functional Groups Electronic Transitions Purity & Separation Thermal Properties (m.p.)
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Caption: Relationship between analytical techniques and the information they provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Di-p-tolyl sulphide | 620-94-0 | Benchchem [benchchem.com]

2. Di-p-tolyl sulphide | C14H14S | CID 69294 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. P-TOLYL DISULFIDE | 103-19-5 [chemicalbook.com]

4. spectrabase.com [spectrabase.com]

5. di-p-tolyl sulphide Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]

6. Disulfide, bis(4-methylphenyl) | C14H14S2 | CID 66027 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1580934?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580934?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1580934
https://pubchem.ncbi.nlm.nih.gov/compound/Di-p-tolyl-sulphide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1233823.htm
https://spectrabase.com/spectrum/KwXF7ZvVwrj
https://chemdad.com/index.php?c=article&id=62102
https://pubchem.ncbi.nlm.nih.gov/compound/Disulfide_-bis_4-methylphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Disulfide_-bis_4-methylphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of Di-p-tolyl sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580934#analytical-techniques-for-the-
characterization-of-di-p-tolyl-sulphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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